Cas no 16880-59-4 (2-Chloro-n-isoquinolin-5-yl-acetamide)

2-Chloro-n-isoquinolin-5-yl-acetamide structure
16880-59-4 structure
Product Name:2-Chloro-n-isoquinolin-5-yl-acetamide
CAS No:16880-59-4
MF:C11H9ClN2O
MW:220.65496134758
CID:2168320
PubChem ID:22247828
Update Time:2025-04-21

2-Chloro-n-isoquinolin-5-yl-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-n-isoquinolin-5-yl-acetamide
    • SCHEMBL6030168
    • 16880-59-4
    • DB-227994
    • 16880-60-7
    • 2-Chloro-N-isoquinolin-5-ylacetamide
    • 3-Chloro-N-isoquinolin-5-yl-propionaMide, 98+per cent C12H11ClN2O, MW: 234.69
    • DTXSID80623832
    • 2-Chloro-N-(isoquinolin-5-yl)acetamide
    • AKOS009892961
    • MDL: MFCD08752700
    • Inchi: 1S/C11H9ClN2O/c12-6-11(15)14-10-3-1-2-8-7-13-5-4-9(8)10/h1-5,7H,6H2,(H,14,15)
    • InChI Key: UZTWFIXSSGOWBG-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=CC=CC2C=NC=CC1=2)=O

Computed Properties

  • Exact Mass: 220.0403406Da
  • Monoisotopic Mass: 220.0403406Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42Ų
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